Cas no 6949-66-2 (Benzeneethanol, a,a-diethyl-b-(methylamino)-, hydrochloride (1:1))

• Product Name: Benzeneethanol, a,a-diethyl-b-(methylamino)-, hydrochloride (1:1)
• CAS No: 6949-66-2
• MF: C₁₃H₂₂ClNO
• MW: 243.772882938385
• CID: 517303
• PubChem ID: 54604894
• Update Time: 2025-04-19

Benzeneethanol, a,a-diethyl-b-(methylamino)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a,a-diethyl-b-(methylamino)-, hydrochloride (1:1)
• 3-[methylamino(phenyl)methyl]pentan-3-ol,hydrochloride
• DTXSID60713907
• NSC-22883
• 6949-66-2
• NSC22883
• 3-[(Methylamino)(phenyl)methyl]pentan-3-ol--hydrogen chloride (1/1)

• Inchi： 1S/C13H21NO.ClH/c1-4-13(15,5-2)12(14-3)11-9-7-6-8-10-11;/h6-10,12,14-15H,4-5H2,1-3H3;1H
• InChI Key： VJLSPSCERLTPOU-UHFFFAOYSA-N
• SMILES： Cl.OC(CC)(CC)C(C1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 207.16243
• Monoisotopic Mass: 243.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Density: 0.978
• Boiling Point: 320.6°Cat760mmHg
• Flash Point: 89.7°C
• Refractive Index: 1.516
• PSA: 32.26
• LogP: 3.69110